Cas no 109897-76-9 (1H-Indole-3-propanoicacid, cyclohexyl ester)

• Product Name: 1H-Indole-3-propanoicacid, cyclohexyl ester
• CAS No: 109897-76-9
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 200623
• Update Time: 2024-03-01

1H-Indole-3-propanoicacid, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoicacid, cyclohexyl ester
• Indobinine

• Inchi： 1S/C17H21NO2/c19-17(20-14-6-2-1-3-7-14)11-10-13-12-18-16-9-5-4-8-15(13)16/h4-5,8-9,12,14,18H,1-3,6-7,10-11H2
• InChI Key： WRQDMKSMJOELTQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(CCC(OC2CCCCC2)=O)=C1

Computed Properties

• Exact Mass: 271.15733
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• XLogP3: 3.123

Experimental Properties

• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives